2-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine

• Molecular Formula: C18H21N5O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 2-ethyl-N-[[4-[(4-methylphenyl)methoxy]phenyl]methyl]tetrazol-5-amine
• InChI: InChI=1S/C18H21N5O/c1-3-23-21-18(20-22-23)19-12-15-8-10-17(11-9-15)24-13-16-6-4-14(2)5-7-16/h4-11H,3,12-13H2,1-2H3,(H,19,21)
• InChI Key: PRDUTUDPRYRZQW-UHFFFAOYSA-N
• SMILES: CCN1N=C(N=N1)NCC2=CC=C(C=C2)OCC3=CC=C(C=C3)C

Description

2-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine is a chemical compound that belongs to the tetrazole class of compounds. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science.

Mechanism of Action

The mechanism of action of 2-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine is not fully understood. However, it has been proposed that the compound acts by inhibiting the growth of cancer cells by inducing apoptosis, a process of programmed cell death. It has also been suggested that the compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects
Studies have shown that 2-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine exhibits low toxicity towards normal cells, indicating its potential as a safe and effective anticancer agent. In addition, this compound has been found to possess good solubility in water, making it a suitable candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine in lab experiments is its high purity and good yields obtained through the synthesis method. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the study of 2-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine. One of the directions is to investigate its potential as a drug candidate for the treatment of various cancers. Another direction is to explore its antibacterial and antifungal properties for the development of new antimicrobial agents. Moreover, the compound's solubility in water makes it a potential candidate for drug delivery systems, and further studies can be conducted to explore this application. Finally, more research is needed to understand the compound's mechanism of action and optimize its use in various applications.
Conclusion
2-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine is a promising compound with potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. The synthesis method yields the compound in high purity and good yields, and it exhibits potent antitumor activity against various cancer cell lines. Further studies are needed to understand its mechanism of action and optimize its use in various applications.

Synthesis Methods

The synthesis of 2-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine involves the reaction of 4-[(4-methylbenzyl)oxy]benzyl chloride with sodium azide in the presence of copper(I) iodide and triphenylphosphine. The resulting product is then treated with ethyl iodide to obtain the final compound. This synthesis method has been reported to yield the compound in high purity and in good yields.

Scientific Research Applications

2-ethyl-N-{4-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been found to possess antibacterial and antifungal properties.